Cas no 1894916-44-9 (5-(5-methylthiophen-2-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(5-methylthiophen-2-yl)-1,2-oxazol-4-amine
• CAS No: 1894916-44-9
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 5959536
• PubChem ID: 115004198
• Update Time: 2025-05-28

5-(5-methylthiophen-2-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-methylthiophen-2-yl)-1,2-oxazol-4-amine
• EN300-1820219
• 1894916-44-9

• Inchi： 1S/C8H8N2OS/c1-5-2-3-7(12-5)8-6(9)4-10-11-8/h2-4H,9H2,1H3
• InChI Key： NMJQDNVBESYSMF-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1=C(C=NO1)N

Computed Properties

• Exact Mass: 180.03573406g/mol
• Monoisotopic Mass: 180.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.3Ų

Additional information on 5-(5-methylthiophen-2-yl)-1,2-oxazol-4-amine

Research Brief on 5-(5-methylthiophen-2-yl)-1,2-oxazol-4-amine (CAS: 1894916-44-9): Recent Advances and Applications

The compound 5-(5-methylthiophen-2-yl)-1,2-oxazol-4-amine (CAS: 1894916-44-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic amine, featuring a thiophene-oxazole scaffold, has been identified as a promising candidate for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, shedding light on its versatility in targeting various biological pathways.

One of the key areas of research has focused on the compound's role as a kinase inhibitor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(5-methylthiophen-2-yl)-1,2-oxazol-4-amine exhibits selective inhibition against certain tyrosine kinases, which are implicated in cancer progression. The study utilized molecular docking and in vitro assays to elucidate the compound's binding affinity and inhibitory effects, revealing a unique interaction with the ATP-binding site of the target kinases. These findings suggest its potential as a lead compound for the development of novel anticancer therapies.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's anti-inflammatory potential. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that 5-(5-methylthiophen-2-yl)-1,2-oxazol-4-amine effectively modulates the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in macrophage cells. The study employed a combination of in vitro and in vivo models to validate its efficacy, positioning the compound as a candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of 5-(5-methylthiophen-2-yl)-1,2-oxazol-4-amine have also been a focal point of recent research. A 2024 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route for the compound, emphasizing its scalability and cost-effectiveness. The study introduced a one-pot multicomponent reaction strategy, which significantly improved the efficiency of the synthesis while maintaining high purity. This advancement is expected to facilitate further preclinical and clinical studies of the compound.

Beyond its therapeutic applications, the compound has also been explored for its utility in chemical biology. Researchers have leveraged its fluorescent properties to develop probes for imaging and tracking kinase activity in live cells. A recent publication in Chemical Communications (2024) described the design of a derivative of 5-(5-methylthiophen-2-yl)-1,2-oxazol-4-amine that serves as a turn-on fluorescent sensor for specific kinase activities, enabling real-time monitoring of cellular signaling events.

In conclusion, 5-(5-methylthiophen-2-yl)-1,2-oxazol-4-amine (CAS: 1894916-44-9) represents a multifaceted compound with significant potential in drug discovery and chemical biology. Its diverse pharmacological activities, coupled with recent advancements in synthesis and application, underscore its value as a tool for both therapeutic development and biological research. Future studies are expected to further explore its mechanisms, optimize its pharmacokinetic properties, and translate its potential into clinical applications.